Cas no 23408-95-9 (Bis(dibutyldithiocarbamato-S,S')iron)

• Product Name: Bis(dibutyldithiocarbamato-S,S')iron
• CAS No: 23408-95-9
• MF: C₁₈H₃₆FeN₂S₄
• MW: 464.596840858459
• CID: 259445
• Update Time: 2023-08-03

Bis(dibutyldithiocarbamato-S,S')iron Chemical and Physical Properties

Names and Identifiers

• Iron,bis(dibutylcarbamodithioato-S,S')- (9CI)
• Bis(dibutyldithiocarbamato-S,S')iron
• iron(2+) bis(dibutylcarbamodithioate)
• TRA0068408

• Inchi： 1S/2C9H19NS2.Fe/c2*1-3-5-7-10(9(11)12)8-6-4-2;/h2*3-8H2,1-2H3,(H,11,12);/q;;+2/p-2
• InChI Key： QVMOWRWQZWIPNY-UHFFFAOYSA-L
• SMILES： [Fe+2].[S-]C(N(CCCC)CCCC)=S.[S-]C(N(CCCC)CCCC)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 112
• Topological Polar Surface Area: 72.7